Cas no 2319840-35-0 (N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide)

• Product Name: N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide
• CAS No: 2319840-35-0
• MF: C₁₇H₁₃Cl₂NO₃
• MW: 350.196022748947
• CID: 5354803
• Update Time: 2025-05-22

N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(2,2-di(furan-2-yl)ethyl)benzamide
• N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide

• Inchi： 1S/C17H13Cl2NO3/c18-11-5-6-14(19)12(9-11)17(21)20-10-13(15-3-1-7-22-15)16-4-2-8-23-16/h1-9,13H,10H2,(H,20,21)
• InChI Key： TUQFKVUNDSYFCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NCC(C1=CC=CO1)C1=CC=CO1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 4.1
• Topological Polar Surface Area: 55.4

Additional information on N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide

Comprehensive Overview of N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide (CAS No. 2319840-35-0)

N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide, identified by its CAS number 2319840-35-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining furan rings and a dichlorobenzamide moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility and bioactive properties, which align with current trends in sustainable chemistry and green synthesis.

The compound's molecular formula and weight are critical for analytical chemists and formulation experts. Its furan-based backbone is known to contribute to its stability and reactivity, while the dichlorobenzamide group enhances its binding affinity in biological systems. Recent studies highlight its potential as a building block for novel heterocyclic compounds, addressing the growing demand for eco-friendly alternatives in industrial applications. This aligns with the global shift toward green chemistry and reduced environmental impact, topics frequently searched in academic and industrial forums.

In the context of drug development, N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide has been explored for its pharmacophore potential. Its ability to interact with specific enzymes and receptors makes it a candidate for targeted therapies, a hot topic in precision medicine. Users often search for new drug scaffolds and small molecule modulators, and this compound fits into these trending queries. Additionally, its synthetic accessibility and derivatization potential are frequently discussed in organic chemistry circles, especially among those focused on high-throughput screening.

From a material science perspective, the compound's aromatic furan units offer opportunities for designing functional polymers and advanced coatings. These applications resonate with searches related to smart materials and sustainable polymers, which are highly relevant in today's innovation-driven markets. The dichlorobenzamide segment further enhances its utility in creating heat-resistant and corrosion-inhibiting materials, addressing common industrial challenges.

Quality control and analytical characterization of CAS No. 2319840-35-0 are essential for ensuring its reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed, topics frequently searched by laboratory professionals. The compound's spectral data and chromatographic behavior are often documented in peer-reviewed journals, catering to the needs of synthetic chemists and process engineers.

In summary, N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide represents a convergence of multidisciplinary research interests. Its relevance to pharmaceutical innovation, agrochemical advancements, and material engineering ensures its prominence in scientific discourse. By addressing trending search terms like bioactive heterocycles, green synthesis, and molecular design, this overview provides a valuable resource for researchers and industry stakeholders alike.